Cas no 88-09-5 (2-Ethylbutyric acid)

2-ethylbutyric acid is used as an internal standard (is) in the calibration method of VFA analysis standard of feces

2-Ethylbutyric acid structure

Product Name:2-Ethylbutyric acid

CAS No:88-09-5

Molecular Formula:C₆H₁₂O₂

Molecular Weight:116.158282279968

MDL:MFCD00002670

CID:34448

PubChem ID:6915

2-Ethylbutyric acid Properties

Names and Identifiers

- 2-Ethylbutanoic acid
- Pentane-3-carboxylic acid
- Diethylacetic acid
- 2-Ethylbutyric acid
- 2-ethylbutyric
- 2-ethyl-butyricaci
- 2-Ethylbutyricaicd
- 2-ethyl-n-butyric acid
- 3-Pentanecarboxylic acid
- diethyl-aceticaci
- ethylbutanoic acid
- FEMA 2429
- α-Ethylbutyric acid 
- Butyricacid, 2-ethyl- (6CI,7CI,8CI)
- Butyric acid, a-ethyl- (3CI)
- Acetic acid, diethyl-
- NSC 11765
- NSC 8758
- a-Ethylbutyric acid
- 2-Ethylbutanoicacid
- 2-Ethylbutanoic acid (ACI)
- Butyric acid, 2-ethyl- (6CI, 7CI, 8CI)
- Butyric acid, α-ethyl- (3CI)
- α-Ethylbutyric acid
- +Expand
- MDL： MFCD00002670
- InChIKey： OXQGTIUCKGYOAA-UHFFFAOYSA-N
- Inchi： 1S/C6H12O2/c1-3-5(4-2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
- SMILES： O=C(C(CC)CC)O
- BRN： 1098634

Computed Properties

Exact Mass: 116.08400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 116.08373
Heavy Atom Count: 8
Complexity: 74.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Surface Charge: 0
Topological Polar Surface Area: 37.3

Experimental Properties

LogP: 1.50720
PSA: 37.30000
Merck: 3110
Refractive Index: n20/D 1.413(lit.)
Water Partition Coefficient: 18 g/L (20 ºC)
Boiling Point: 193°C
Melting Point: −16-−13 °C (lit.)
Vapor Pressure: 0.08 mmHg ( 20 °C)
Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
FEMA: 2429 | 2-ETHYLBUTYRIC ACID
Solubility: 18g/l
Color/Form: Colorless liquid. It smells like caproic acid.
PH: 3 (18g/l, H2O, 20℃)
Solubility: It can be miscible with alcohol, ether and benzene. 0.22% in water at 20 ℃; Water dissolved 3.3% in 2-ethylbutyric acid.
Density: 0.92 g/mL at 25 °C(lit.)

2-Ethylbutyric acid Security Information

Symbol: GHS07
RTECS：ET1400000
WGK Germany：1
Safety Term：8
Safety Instruction： S26-S36/37/39-S45-S36
Packing Group：III
Risk Phrases：R21; R34
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 2810 6.1/PG 3
Hazard Statement： H312,H315,H319,H335
Warning Statement： P261,P280,P305+P351+P338
Prompt：dangerous
Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area, away from incompatible substances Corrosive substances
PackingGroup：III
Risk Phrases： 21-36/37/38
Signal Word：Warning
TSCA：Yes
Explosive Limit：1.4%(V)
HazardClass：8

2-Ethylbutyric acid Customs Data

HS CODE：29159080
Customs Data：

China Customs Code:
2915900090

Overview:

2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

2-Ethylbutyric acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003HO8-25g	2-Ethylbutyric acid	88-09-5	99%	25g	$8.00
A2B Chem LLC	AB62072-25g	2-Ethylbutyric acid	88-09-5	99%	25g	$7.00
Aaron	AR003HWK-5g	2-Ethylbutyric acid	88-09-5	98%	5g	$4.00
abcr	AB116478-250 ml	2-Ethylbutyric acid, 98%; .	88-09-5	98%	250 ml	€78.50	2024-04-15
Ambeed	A1460031-25g	2-Ethylbutanoic acid	88-09-5	98%	25g	$9.00	2022-05-16
Enamine	EN300-20446-0.05g	2-ethylbutanoic acid	88-09-5	95%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D753411-500g	2-Ethylbutyric acid	88-09-5	98%	500g	$210	2022-06-09
Life Chemicals	F2191-0102-0.25g	2-Ethylbutyric acid	88-09-5	95%+	0.25g	$18.0	2023-09-06
MedChemExpress	HY-W004154-500mg	2-Ethylbutyric acid	88-09-5	≥98.0%	500mg	￥350	2023-09-01
S e l l e c k ZHONG GUO	S6057-25ul	2-Ethylbutyric Acid	88-09-5	99%	25ul	¥795.32	2023-09-15

2-Ethylbutyric acid Synthesis

Synthetic Circuit 1

97-96-1

88-09-5

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: N-Hydroxyphthalimide Solvents: Water ; 12 h, 30 °C
1.2 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; pH 13 - 14, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2, rt

Reference

Organocatalyzed Aerobic Oxidation of Aldehydes to Acids

Dai, Peng-Fei; Qu, Jian-Ping ; Kang, Yan-Biao, Organic Letters, 2019, 21(5), 1393-1396

Synthetic Circuit 2

97-95-0

88-09-5

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Water Catalysts: Stereoisomer of [2-[bis(1-methylethyl)phosphino-κP]-N-[2-[bis(1-methylethyl)phos… Solvents: Anisole ; 16 h, 160 °C; 160 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt

Reference

A general and efficient Mn-catalyzed acceptorless dehydrogenative coupling of alcohols with hydroxides into carboxylates

Shao, Zhihui; Wang, Yujie; Liu, Yaqian; Wang, Qian; Fu, Xiaoling; et al, Organic Chemistry Frontiers, 2018, 5(8), 1248-1256

Synthetic Circuit 3

510-20-3

88-09-5

Reaction Conditions

1.1 Catalysts: Poly(4-vinylpyridine) Solvents: Dimethylformamide ; 3 min, rt → 100 °C

Reference

Microwave assisted hydrolysis of Meldrum's acid derivatives and decarboxylation of derived malonic acids

Helavi, V. B.; Solabannavar, S. B.; Desai, U. V.; Mane, R. B., Journal of Chemical Research, 2003, (3), 174-175

Synthetic Circuit 4

97-95-0

88-09-5

Reaction Conditions

1.1 Reagents: Potassium hydroxide Catalysts: 2069173-90-4 Solvents: Anisole ; 24 h, 140 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Acceptorless dehydrogenation of primary alcohols to carboxylic acids by self-supported NHC-Ru single-site catalysts

Yin, Shenxiang; Zheng, Qingshu; Chen, Jie; Tu, Tao, Journal of Catalysis, 2022, 408, 165-172

Synthetic Circuit 5

510-20-3

88-09-5

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Tetrahydrofuran ; rt; 1 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 1 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

Mild Decarboxylative Activation of Malonic Acid Derivatives by 1,1'-Carbonyldiimidazole

Lafrance, Danny; Bowles, Paul; Leeman, Kyle; Rafka, Robert, Organic Letters, 2011, 13(9), 2322-2325

Synthetic Circuit 6

97-96-1

88-09-5

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Nickel, bis(ethyl 4-methoxy-β-oxobenzenepropanoato-Oα′,Oβ)- Solvents: 1,2-Dichloroethane

Reference

Preparation of carboxylic acids by oxidation of aldehydes with nickel compounds

, Japan, , ,

Synthetic Circuit 7

97-96-1

88-09-5

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: Benzeneseleninic acid Solvents: Acetone , Water

Reference

Catalytic oxidation of aldehydes to carboxylic acids with hydrogen peroxide as oxidant

Choi, Joong Kwon; Chang, Young Kil; Hong, Sung Yeap, Tetrahedron Letters, 1988, 29(16), 1967-70

Synthetic Circuit 8

510-20-3

88-09-5

Reaction Conditions

1.1 Solvents: Water

Reference

Microwave heating in organic synthesis: decarboxylation of malonic acid derivatives in water

Lynn Zara, Cynthia; Jin, Thomas; Giguere, Raymond J., Synthetic Communications, 2000, 30(12), 2099-2104

Synthetic Circuit 9

97-96-1

88-09-5

Reaction Conditions

1.1 Reagents: Acetic acid , Calcium hypochlorite Solvents: Acetonitrile , Water ; 1 h, 0 °C

Reference

Calcium hypochlorite

Keehn, Philip M.; Nwaukwa, Stephan O.; Kulkarni, Amol A., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2013, 1, 1-6

Synthetic Circuit 10

97-95-0

88-09-5

Reaction Conditions

1.1 Reagents: Potassium hydroxide Catalysts: Phosphine, tricyclohexyl-, tetrafluoroborate(1-) (1:1) , Dichloro[1,3-dihydro-1,3-bis(1-methylethyl)-2H-imidazol-2-ylidene][(1,2,3,4,5,6-… Solvents: Toluene ; 18 h, 120 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

Dehydrogenative Synthesis of Carboxylic Acids from Primary Alcohols and Hydroxide Catalyzed by a Ruthenium N-Heterocyclic Carbene Complex

Santilli, Carola; Makarov, Ilya S.; Fristrup, Peter; Madsen, Robert, Journal of Organic Chemistry, 2016, 81(20), 9931-9938

Synthetic Circuit 11

97-95-0

88-09-5

Reaction Conditions

1.1 Reagents: Potassium hydroxide Catalysts: Dichloro[(1,2,5,6-η)-1,5-cyclooctadiene]ruthenium , 1H-Imidazolium, 3-[2-[bis[(diphenylphosphino)methyl]amino]ethyl]-1-methyl-, chlo… Solvents: Toluene ; 24 h, 120 °C; 120 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water

Reference

Dehydrogenation of Alcohols to Carboxylic Acid Catalyzed by in Situ-Generated Facial Ruthenium-CPP Complex

Liu, Hui-Min; Jian, Lei; Li, Chao; Zhang, Chun-Chun; Fu, Hai-Yan ; et al, Journal of Organic Chemistry, 2019, 84(14), 9151-9160

Synthetic Circuit 12

928-49-4

88-09-5

Reaction Conditions

1.1 Reagents: Iodonium, fluorophenyl-, 1,1,1-trifluoromethanesulfonate (1:1) Solvents: Methanol
1.2 Reagents: Sodium hydroxide
1.3 Reagents: Hydrochloric acid

Reference

Induced oxidative rearrangement of non-terminal alkynes by [fluoro(trifluoromethanesulfonyloxy)iodo]benzene to esters of 2-alkyl- and 2-arylalkanoic acids

Pirguliyev, Namig Sh.; Brel, Valery K.; Zefirov, Nikolai S.; Stang, Peter J., Mendeleev Communications, 1999, (5), 189-190

Synthetic Circuit 13

109-67-1

64-18-6

88-09-5

105-43-1

97-61-0

Reaction Conditions

Reference

Carboxylic Acids: Synthesis from alkenes (excluding reactions with carboxylic acid derivatives)

Evano, G., Science of Synthesis, 2006, 20, 205-240

Synthetic Circuit 14

107-92-6

74-96-4

88-09-5

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 0 °C; 0 °C → 80 °C; 2 h, 80 °C; 0 °C
1.2 0 °C; 0 °C → 80 °C; overnight, 80 °C
1.3 Reagents: Ethyl acetate , Water

Reference

Synthesis of Acyclic Aliphatic Amides with Contiguous Stereogenic Centers via Palladium-Catalyzed Enantio-, Chemo- and Diastereoselective Methylene C(sp3)-H arylation

Han, Ye-Qiang; Yang, Xu; Kong, Ke-Xin; Deng, Yao-Ting; Wu, Le-Song; et al, Angewandte Chemie, 2020, 59(46), 20455-20458

Synthetic Circuit 15

97-96-1

88-09-5

Reaction Conditions

1.1 Catalysts: Calcium chloride hypochlorite (CaCl(ClO)) Solvents: Acetic acid , Acetonitrile , Water ; 1 h, 0 °C

Reference

Calcium Hypochlorite

Keehn, Philip M.; Nwaukwa, Stephan O., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Synthetic Circuit 16

97-96-1

88-09-5

Reaction Conditions

Reference

Carboxylic Acids: Synthesis from aldehydes, ketones, and derivatives (including enol ethers)

Lin, S.; Yan, L.; Liu, P., Science of Synthesis, 2006, 20, 93-135

2-Ethylbutyric acid Raw materials

DIETHYLMALONIC ACID

2-Ethylbutyric acid Preparation Products

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Suzhou Senfeida Chemical Co., Ltd

(CAS:88-09-5)2-Ethylbutyric acid

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Cas no 88-09-5 (2-Ethylbutyric acid)

2-Ethylbutyric acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Ethylbutyric acid Security Information

2-Ethylbutyric acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

2-Ethylbutyric acid Price

2-Ethylbutyric acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

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Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

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Synthetic Circuit 15

Synthetic Circuit 16

2-Ethylbutyric acid Raw materials

2-Ethylbutyric acid Preparation Products

2-Ethylbutyric acid Suppliers

2-Ethylbutyric acid Related Literature

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